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Compound of Interest

Compound Name: Diana

Cat. No.: B7908659

Technical Support Center: High-Resolution
DIANA

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in addressing
motion correction and other potential artifacts in high-resolution Direct Imaging of Neuronal
Activity (DIANA) experiments.

Troubleshooting Guide: Motion & Artifacts

High-resolution DIANA is exceptionally sensitive to subject motion, which can introduce
artifacts that may be mistaken for neuronal signals.[1][2][3] This guide provides a structured
approach to identifying and mitigating motion-related issues.

Question: My DIANA data shows significant signal changes, but they are inconsistent across
trials and subjects. Could this be motion?

Answer: Yes, inconsistent signal changes are a hallmark of motion artifacts. Head movement
can alter the tissue composition within a voxel, distort the magnetic field, and disrupt the
steady-state magnetization, all of which can lead to spurious signal fluctuations.[4]

Troubleshooting Steps:
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 Visual Inspection of Time Series: Plot the time series for individual voxels and for the mean
of your region of interest (ROI). Look for sudden spikes, drifts, or step-changes that are not
time-locked to the stimulus presentation.

o Review Motion Parameters: If you are performing retrospective motion correction, examine
the estimated translation and rotation parameters. Large, abrupt changes in these
parameters often correlate with periods of significant artifact in the imaging data.

o Create a Framewise Displacement (FD) Plot: Calculate and plot the framewise displacement
to quantify the subject's head movement throughout the scan. Spikes in the FD plot indicate
time points with substantial motion. These can be used to identify and potentially censor
high-motion volumes.[4]

e Animate the Time Series: Create a "movie" of your functional data over time. This can make
it easier to visually identify bulk head motion, as well as more subtle, non-rigid movements.

Question: | have applied standard fMRI motion correction, but my data still appears noisy. What
else can | do?

Answer: Standard motion correction algorithms are a good first step, but they may not fully
account for the complexities of motion in high-temporal-resolution, single-slice imaging like
DIANA. Consider the following advanced strategies:

o Physiological Noise Correction: Cardiac and respiratory cycles can induce subtle, periodic
motions in the brain.[5][6] These can be particularly problematic in fast imaging sequences. If
you have collected physiological data (e.g., pulse oximetry, respiratory belt), you can use this
information to model and regress out these noise sources.

o Slice-Timing Correction: Although DIANA is a single-slice technique, there is a temporal
offset in the acquisition of different k-space lines. While not a standard "slice-timing" issue in
the volumetric sense, motion that occurs during the acquisition of a single frame can interact
with the k-space trajectory, leading to complex artifacts. Some advanced reconstruction
techniques may be able to mitigate these effects.

o Data Censoring ("Scrubbing"): For time points with excessive motion (identified via FD plots),
you can remove these volumes from your analysis.[4][7] This can improve the quality of your
results but reduces the amount of available data.
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+ Explore Different Motion Correction Packages: Different software packages (e.g., SPM,
AFNI, FSL) use slightly different algorithms for motion estimation and correction.[8][9][10] It
may be beneficial to compare the performance of multiple packages on your data.

Question: Could the DIANA signal itself be an artifact?

Answer: It is crucial to be aware that recent studies have raised significant concerns about the
origin of the DIANA signal. Some research suggests that the observed signal changes may not
be of neuronal origin but rather artifacts arising from the imaging process itself, including the
synchronization between the stimulus and the data acquisition.[11][12][13][14] Therefore,
careful consideration of potential confounds is essential.

Experimental Workflow for Investigating Potential Artifacts:
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Caption: Workflow for DIANA artifact investigation.
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Frequently Asked Questions (FAQSs)

Q1: What is the fundamental difference between prospective and retrospective motion
correction?

Al: Prospective motion correction (PMC) adjusts the scanner's gradients and radiofrequency
pulses in real-time during data acquisition to compensate for detected motion.[15][16][17][18]
Retrospective motion correction (RMC), on the other hand, is a post-processing step where
acquired images are realigned to a reference volume.[16]

Q2: Which motion correction approach is better for high-resolution DIANA?

A2: Both approaches have their merits. PMC can prevent certain types of artifacts from ever
occurring in the data but requires specialized hardware and software.[15][18][19][20] RMC is
more widely accessible but cannot correct for through-plane motion in single-slice acquisitions
or for spin-history effects.[4] For high-resolution applications, a combination of both, if available,
may provide the best results.

Q3: How can | minimize subject motion during the experiment?
A3: Minimizing motion at the source is always the best strategy.[21]

» Patient Comfort: Ensure the subject is as comfortable as possible with adequate padding
and support.

o Immobilization: Use foam padding or other fixation devices to gently restrain the head.

» Clear Instructions: Clearly instruct the subject to remain as still as possible, especially during
the scan acquisition periods.

o Task Design: For task-based DIANA, ensure the task does not inadvertently induce head
motion (e.g., strong motor responses).[3]

Q4: Are there any specific DIANA sequence parameters that can help reduce motion
sensitivity?

A4: While the core DIANA sequence is designed for high temporal resolution, some
adjustments might help:
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e Shorter Scan Runs: Breaking up a long experiment into several shorter runs can give the
subject breaks and reduce the likelihood of large movements over time.

o Fat Suppression: Applying fat suppression techniques can reduce artifacts from moving
subcutaneous fat.[21]

Data on Motion Correction Performance

While there is a lack of quantitative data directly comparing motion correction algorithms for
high-resolution DIANA, the table below summarizes typical performance metrics from studies
on standard fMRI. These values can serve as a general reference for the expected accuracy of
different retrospective motion correction packages.

Motion Correction Mean Translational Mean Rotational .
Processing Speed

Package Error (mm) Error (degrees)

SPM99 ~0.05-0.15 ~0.05-0.10 Moderate
AFNIO98 ~0.10 - 0.20 ~0.05-0.15 Fast

FSL (MCFLIRT) ~0.10 - 0.25 ~0.10 - 0.20 Moderate
AIR 3.08 ~0.20 - 0.40 ~0.15-0.30 Moderate

Note: These values are approximate and can vary significantly depending on the level of
motion, data quality, and specific algorithm parameters used. Data is based on findings from
comparative studies of fMRI motion correction software.[8][9][10]

Experimental Protocols

Protocol 1: Standard Retrospective Motion Correction

This protocol outlines a typical retrospective motion correction workflow using a standard fMRI
analysis package.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.[2303.00161] Initial experiences with Direct Imaging of Neuronal Activity (DIANA) in
humans [arxiv.org]

e 2.researchgate.net [researchgate.net]

« 3. Initial experiences with Direct Imaging of Neuronal Activity (DIANA) in humans - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b7908659?utm_src=pdf-body-img
https://www.benchchem.com/product/b7908659?utm_src=pdf-custom-synthesis
https://arxiv.org/abs/2303.00161
https://arxiv.org/abs/2303.00161
https://www.researchgate.net/publication/373233259_Initial_experiences_with_Direct_Imaging_of_Neuronal_Activity_DIANA_in_humans
https://pmc.ncbi.nlm.nih.gov/articles/PMC12007528/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12007528/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

4. Reducing the effects of motion artifacts in fMRI: A structured matrix completion approach -
PMC [pmc.ncbi.nlm.nih.gov]

5. Effect of spatial smoothing on physiological noise in high-resolution fMRI - PubMed
[pubmed.ncbi.nim.nih.gov]

6. Model-based physiological noise removal in fast fMRI [dspace.mit.edu]

7. Reducing the Effects of Motion Artifacts in fMRI: A Structured Matrix Completion Approach
- PubMed [pubmed.ncbi.nim.nih.gov]

8. web.mit.edu [web.mit.edu]

9. A quantitative comparison of motion detection algorithms in fMRI - PubMed
[pubmed.ncbi.nim.nih.gov]

10. Comparison of fMRI motion correction software tools - PubMed
[pubmed.ncbi.nim.nih.gov]

11. scitechdaily.com [scitechdaily.com]

12. Authors retract Science paper on controversial fMRI method | The Transmitter:
Neuroscience News and Perspectives [thetransmitter.org]

13. Is DIANA fMRI Data Real? | The Scientist [the-scientist.com]
14. A different interpretation of the DIANA fMRI signal - PMC [pmc.ncbi.nim.nih.gov]

15. "Advanced Motion Correction Methods for Magnetic Resonance Imaging of the Brain" by
Miriam Hewlett [ir.lib.uwo.ca]

16. Motion correction in MRI of the brain - PMC [pmc.ncbi.nlm.nih.gov]
17. researchgate.net [researchgate.net]

18. home.ifa.hawaii.edu [home.ifa.hawaii.edul]

19. ismrm.org [ismrm.org]

20. youtube.com [youtube.com]

21. mriquestions.com [mriquestions.com]

To cite this document: BenchChem. [Addressing motion correction in high-resolution DIANA].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7908659#addressing-motion-correction-in-high-
resolution-diana]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8934405/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8934405/
https://pubmed.ncbi.nlm.nih.gov/16815038/
https://pubmed.ncbi.nlm.nih.gov/16815038/
https://dspace.mit.edu/handle/1721.1/136471
https://pubmed.ncbi.nlm.nih.gov/34432631/
https://pubmed.ncbi.nlm.nih.gov/34432631/
https://web.mit.edu/swg/ImagingPubs/Motion%20Correction/ardekani_quant_comparisons.pdf
https://pubmed.ncbi.nlm.nih.gov/11595367/
https://pubmed.ncbi.nlm.nih.gov/11595367/
https://pubmed.ncbi.nlm.nih.gov/16099178/
https://pubmed.ncbi.nlm.nih.gov/16099178/
https://scitechdaily.com/diana-debunked-by-mit-the-mri-that-couldnt-read-minds/
https://www.thetransmitter.org/retraction/authors-retract-science-paper-on-controversial-fmri-method/
https://www.thetransmitter.org/retraction/authors-retract-science-paper-on-controversial-fmri-method/
https://www.the-scientist.com/is-diana-fmri-data-real-71285
https://pmc.ncbi.nlm.nih.gov/articles/PMC10971484/
https://ir.lib.uwo.ca/etd/10488/
https://ir.lib.uwo.ca/etd/10488/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4930872/
https://www.researchgate.net/publication/224926174_Prospective_motion_correction_in_brain_imaging_A_review
https://home.ifa.hawaii.edu/~baranec/tt/Prospective_Motion_Correction_in_Brain_Imaging.pdf
https://www.ismrm.org/17/TraditionalPoster.pdf
https://www.youtube.com/watch?v=we5KghWnMvM
https://mriquestions.com/reducing-motion-artifacts.html
https://www.benchchem.com/product/b7908659#addressing-motion-correction-in-high-resolution-diana
https://www.benchchem.com/product/b7908659#addressing-motion-correction-in-high-resolution-diana
https://www.benchchem.com/product/b7908659#addressing-motion-correction-in-high-resolution-diana
https://www.benchchem.com/product/b7908659#addressing-motion-correction-in-high-resolution-diana
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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